Cas no 131052-49-8 (3-Methyl-1H-1,2,4-triazole-5-methanamine)

• Product Name: 3-Methyl-1H-1,2,4-triazole-5-methanamine
• CAS No: 131052-49-8
• MF: C₄H₈N₄
• MW: 112.13311958313
• MDL: MFCD08669831
• CID: 64094
• PubChem ID: 1382012
• Update Time: 2025-10-29

3-Methyl-1H-1,2,4-triazole-5-methanamine Chemical and Physical Properties

Names and Identifiers

• 3-(Aminomethyl)-5-methyl-4H-1,2,4-triazole
• 3-Methyl-1H-1,2,4-triazole-5-methanamine
• (3-Methyl-1H-1,2,4-triazol-5-yl)methylamine dihydrochloride
• 3-(ammoniomethyl)-5-methyl-4H-1,2,4-triazol-4-ium chloride
• (3-Methyl-1H-1,2,4-triazol-5-yl)methanamine dihydrochloride
• (3-methyl-1H-1,2,4-triazol-5-yl)methylamine
• (5-methyl-4H-[1,2,4]triazol-3-yl)-methylamine
• (5-methyl-4H-1,2,4-triazol-3-yl)methanamine
• 005152
• 1-(5-methyl-4H-1,2,4-triazol-3-yl)methanamine(SALTDATA: 2.1HCl 0.08NaHCO3)
• 5-Methyl-3-aminomethyl-1,2,4-triazol
• AC1LQSVM
• AC1Q2PWL
• AC1Q2PWM
• C-(5-methyl-1H-[1,2,4]triazol-3-yl)-methylamine
• C-(5-methyl-4H-[1,2,4]-triazol-3-yl)-methylamine
• ST074656
• ZERO
• (3-Methyl-1H-1,2,4-triazol-5-yl)methanamine
• C-(5-Methyl-4H-[1,2,4]triazol-3-yl)-methylamine
• 1-(5-Methyl-1H-1,2,4-triazol-3-yl)methanamine
• CS-0453496
• A898536
• EN300-145700
• SCHEMBL1060671
• (5-methyl-1H-1,2,4-triazol-3-yl)methanamine
• AKOS005264507
• 1H-1,2,4-Triazole-3-methanamine, 5-methyl-
• AKOS015902211
• BB 0258943
• 1192477-93-2
• MFCD08669831
• 1-(5-METHYL-4H-1,2,4-TRIAZOL-3-YL)METHANAMINE
• BS-37168
• AKOS001739916
• BB 0263318
• DTXSID90362543
• 131052-49-8
• (3-methyl-1H-1,2,4-triazol-5-yl)methanamine dihydrochloride, AldrichCPR
• (3-Methyl-1H-1,2,4-triazol-5-yl)methanamine hydrochloride
• (5-Methyl-1H-1,2,4-triazol-3-yl)methanamine hydrochloride, AldrichCPR
• AB46091
• YADGRHBCQYSHSZ-UHFFFAOYSA-N
• STK683803
• 1-(3-methyl-1H-1,2,4-triazol-5-yl)methanamine

• MDL： MFCD08669831
• Inchi： 1S/C4H8N4/c1-3-6-4(2-5)8-7-3/h2,5H2,1H3,(H,6,7,8)
• InChI Key： YADGRHBCQYSHSZ-UHFFFAOYSA-N
• SMILES： N1C(C)=NC(CN)=N1

Computed Properties

• Exact Mass: 111.06721
• Monoisotopic Mass: 112.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 74.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: -0.7
• Topological Polar Surface Area: 67.6A^2

Experimental Properties

• Density: 1.239
• Boiling Point: 318.4°C at 760 mmHg
• Flash Point: 172.3°C
• Refractive Index: 1.58
• PSA: 64.69
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Methyl-1H-1,2,4-triazole-5-methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-Methyl-1H-1,2,4-triazole-5-methanamine

Comprehensive Overview of 3-Methyl-1H-1,2,4-triazole-5-methanamine (CAS No. 131052-49-8)

3-Methyl-1H-1,2,4-triazole-5-methanamine (CAS No. 131052-49-8) is a specialized organic compound belonging to the triazole family, which has garnered significant attention in pharmaceutical and agrochemical research. The compound's unique structure, featuring a methyl group at the 3-position and an aminomethyl side chain at the 5-position of the 1,2,4-triazole ring, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly exploring its potential in drug discovery, particularly for targeting enzymes and receptors associated with inflammatory and metabolic disorders.

The growing interest in 3-Methyl-1H-1,2,4-triazole-5-methanamine is reflected in its frequent appearance in scientific literature and patent filings. Its CAS No. 131052-49-8 serves as a critical identifier for regulatory and commercial purposes. Recent studies highlight its role as a building block for heterocyclic compounds, which are pivotal in developing kinase inhibitors and antimicrobial agents. This aligns with current trends in precision medicine, where triazole derivatives are being investigated for their selectivity and low toxicity profiles.

From an industrial perspective, the demand for 3-Methyl-1H-1,2,4-triazole-5-methanamine is driven by its applicability in high-value chemical synthesis. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to clients in the pharmaceutical and biotechnology sectors. Its stability under various reaction conditions further enhances its utility in multi-step synthetic routes, a feature highly valued in process chemistry.

Environmental and safety considerations are also paramount when discussing CAS No. 131052-49-8. While not classified as hazardous under major regulatory frameworks, proper handling protocols are recommended to ensure workplace safety. The compound's biodegradability and low bioaccumulation potential are being studied to align with the global push toward green chemistry principles. This aspect resonates with today's emphasis on sustainable and eco-friendly industrial practices.

In the context of AI-driven drug discovery, 3-Methyl-1H-1,2,4-triazole-5-methanamine has emerged as a candidate for virtual screening and molecular docking studies. Computational chemists leverage its structural features to design novel analogs with enhanced binding affinities. This intersection of computational chemistry and traditional synthetic methods exemplifies the compound's relevance in modern research paradigms.

Market analysts note that the supply chain for CAS No. 131052-49-8 remains robust, with manufacturers scaling production to meet rising demand. Quality control measures, such as HPLC and NMR validation, ensure consistency across batches, addressing concerns about purity in fine chemical applications. Additionally, the compound's compatibility with automated synthesis platforms positions it as a key player in the era of high-throughput experimentation.

For researchers seeking detailed technical data, the physicochemical properties of 3-Methyl-1H-1,2,4-triazole-5-methanamine—including solubility, melting point, and spectral characteristics—are well-documented in reputable databases. These resources are indispensable for structure-activity relationship (SAR) studies and intellectual property filings. The compound's molecular formula (C₄H₈N₄) and molecular weight (112.14 g/mol) are frequently cited in technical specifications.

Looking ahead, the trajectory for 3-Methyl-1H-1,2,4-triazole-5-methanamine appears promising, with potential expansions into material science and catalysis. Its ability to act as a ligand in metal-organic frameworks (MOFs) is under investigation, opening doors to applications in gas storage and sensing technologies. Such interdisciplinary applications underscore the compound's adaptability beyond traditional domains.

In summary, 3-Methyl-1H-1,2,4-triazole-5-methanamine (CAS No. 131052-49-8) represents a multifaceted tool for scientific innovation. Its integration into cutting-edge research areas, coupled with stringent quality standards, ensures its enduring relevance. As industries prioritize molecular diversity and synthetic efficiency, this compound is poised to remain a cornerstone of advanced chemical development.